Cas no 646450-42-2 (Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester)

Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester structure
646450-42-2 structure
Product Name:Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester
CAS No:646450-42-2
MF:C11H25O4P
MW:252.287564992905
CID:420885
PubChem ID:71379380
Update Time:2025-04-19

Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, 1-methylethyl bis(2-methylpropyl) ester
    • bis(2-methylpropyl) propan-2-yl phosphate
    • DTXSID40801952
    • SCHEMBL3815403
    • 646450-42-2
    • Inchi: 1S/C11H25O4P/c1-9(2)7-13-16(12,15-11(5)6)14-8-10(3)4/h9-11H,7-8H2,1-6H3
    • InChI Key: OUMYXPGHWVLMHN-UHFFFAOYSA-N
    • SMILES: P(=O)(OC(C)C)(OCC(C)C)OCC(C)C

Computed Properties

  • Exact Mass: 252.14915
  • Monoisotopic Mass: 252.14904627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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